Cas no 1217501-54-6 (4-(N,N-Diethylsulfamoyl)-2-methylphenylboronic acid)

4-(N,N-Diethylsulfamoyl)-2-methylphenylboronic acid structure
1217501-54-6 structure
Product Name:4-(N,N-Diethylsulfamoyl)-2-methylphenylboronic acid
CAS No:1217501-54-6
MF:C11H18BNO4S
MW:271.14092206955
MDL:MFCD13195674
CID:842384
PubChem ID:53216353
Update Time:2025-04-19

4-(N,N-Diethylsulfamoyl)-2-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-(N,N-Diethylsulfamoyl)-2-methylphenyl)boronic acid
    • 4-(N,N-Diethylsulfamoyl)-2-methylphenylboronic acid
    • MFCD13195674
    • 1217501-54-6
    • DTXSID20681597
    • AKOS015838658
    • DS-018453
    • CS-0176013
    • [4-(diethylsulfamoyl)-2-methylphenyl]boronic acid
    • F75739
    • 4-(DIETHYLSULFAMOYL)-2-METHYLPHENYLBORONIC ACID
    • (4-(N,N-Diethylsulfamoyl)-2-methylphenyl)boronicacid
    • BS-21096
    • Boronic acid, B-[4-[(diethylamino)sulfonyl]-2-methylphenyl]-
    • MDL: MFCD13195674
    • Inchi: 1S/C11H18BNO4S/c1-4-13(5-2)18(16,17)10-6-7-11(12(14)15)9(3)8-10/h6-8,14-15H,4-5H2,1-3H3
    • InChI Key: VBGGYOPYJVELPF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(B(O)O)=C(C)C=1)(N(CC)CC)(=O)=O

Computed Properties

  • Exact Mass: 271.10500
  • Monoisotopic Mass: 271.1049594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.2Ų

Experimental Properties

  • PSA: 86.22000
  • LogP: 0.78610

4-(N,N-Diethylsulfamoyl)-2-methylphenylboronic acid Customs Data

  • HS CODE:2935009090
  • Customs Data:

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

4-(N,N-Diethylsulfamoyl)-2-methylphenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019119089-5g
(4-(N,N-Diethylsulfamoyl)-2-methylphenyl)boronic acid
1217501-54-6 95%
5g
$465.60 2023-09-04
Chemenu
CM136559-250mg
(4-(N,N-Diethylsulfamoyl)-2-methylphenyl)boronic acid
1217501-54-6 98%
250mg
$92 2021-08-05
Chemenu
CM136559-1g
(4-(N,N-Diethylsulfamoyl)-2-methylphenyl)boronic acid
1217501-54-6 98%
1g
$186 2021-08-05
Chemenu
CM136559-5g
(4-(N,N-Diethylsulfamoyl)-2-methylphenyl)boronic acid
1217501-54-6 98%
5g
$746 2021-08-05
Chemenu
CM136559-250mg
(4-(N,N-Diethylsulfamoyl)-2-methylphenyl)boronic acid
1217501-54-6 98%
250mg
$92 2022-06-14
Chemenu
CM136559-1g
(4-(N,N-Diethylsulfamoyl)-2-methylphenyl)boronic acid
1217501-54-6 98%
1g
$229 2023-02-03
Chemenu
CM136559-5g
(4-(N,N-Diethylsulfamoyl)-2-methylphenyl)boronic acid
1217501-54-6 98%
5g
$922 2023-02-03
TRC
D445028-25mg
4-(N,N-Diethylsulfamoyl)-2-methylphenylboronic acid
1217501-54-6
25mg
$64.00 2023-05-18
TRC
D445028-50mg
4-(N,N-Diethylsulfamoyl)-2-methylphenylboronic acid
1217501-54-6
50mg
$75.00 2023-05-18
TRC
D445028-100mg
4-(N,N-Diethylsulfamoyl)-2-methylphenylboronic acid
1217501-54-6
100mg
$87.00 2023-05-18

4-(N,N-Diethylsulfamoyl)-2-methylphenylboronic acid Related Literature

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.